Cas no 2580189-92-8 (2-{1-(benzyloxy)carbonylazetidin-3-yl}pyrimidine-4-carboxylic acid)

• Product Name: 2-{1-(benzyloxy)carbonylazetidin-3-yl}pyrimidine-4-carboxylic acid
• CAS No: 2580189-92-8
• MF: C₁₆H₁₅N₃O₄
• MW: 313.308003664017
• CID: 5658982
• PubChem ID: 165889087
• Update Time: 2025-06-12

2-{1-(benzyloxy)carbonylazetidin-3-yl}pyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-[(benzyloxy)carbonyl]azetidin-3-yl}pyrimidine-4-carboxylic acid
• 2580189-92-8
• EN300-27731726
• 2-{1-(benzyloxy)carbonylazetidin-3-yl}pyrimidine-4-carboxylic acid

• Inchi： 1S/C16H15N3O4/c20-15(21)13-6-7-17-14(18-13)12-8-19(9-12)16(22)23-10-11-4-2-1-3-5-11/h1-7,12H,8-10H2,(H,20,21)
• InChI Key： VMRQBWDRJFCEHN-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CC(C2N=CC=C(C(=O)O)N=2)C1)=O

Computed Properties

• Exact Mass: 313.10625597g/mol
• Monoisotopic Mass: 313.10625597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 92.6Ų

Additional information on 2-{1-(benzyloxy)carbonylazetidin-3-yl}pyrimidine-4-carboxylic acid

Introduction to 2-{1-(benzyloxy)carbonylazetidin-3-yl}pyrimidine-4-carboxylic acid (CAS No. 2580189-92-8)

2-{1-(benzyloxy)carbonylazetidin-3-yl}pyrimidine-4-carboxylic acid, identified by its CAS number 2580189-92-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit structural features conducive to biological activity, making it a promising candidate for further exploration in drug discovery and development.

The molecular structure of this compound incorporates several key functional groups, including a benzyloxy carbonyl moiety and an azetidinyl ring system, which are strategically positioned to interact with biological targets. The pyrimidine core is a well-documented pharmacophore in medicinal chemistry, frequently found in therapeutic agents due to its ability to modulate various biological pathways. The presence of a carboxylic acid group at the 4-position further enhances its potential for further derivatization and functionalization, enabling the synthesis of analogs with tailored properties.

In recent years, there has been a surge in research focused on developing novel inhibitors targeting enzymes involved in cancer progression and inflammatory diseases. The azetidinyl scaffold, in particular, has been extensively studied for its role in inhibiting proteases such as matrix metalloproteinases (MMPs), which are implicated in tumor invasion and metastasis. The incorporation of the benzyloxy carbonyl group not only provides stability to the molecule but also serves as a handle for selective modifications, allowing researchers to fine-tune its pharmacokinetic and pharmacodynamic profiles.

One of the most compelling aspects of 2-{1-(benzyloxy)carbonylazetidin-3-yl}pyrimidine-4-carboxylic acid is its potential as a lead compound for the development of next-generation therapeutics. Preclinical studies have demonstrated that derivatives of this compound exhibit significant inhibitory activity against key enzymes implicated in diseases such as cancer and autoimmune disorders. For instance, researchers have observed promising results in cell-based assays where this compound demonstrates the ability to modulate pathways associated with cell proliferation and apoptosis.

The pyrimidine core of this molecule is particularly noteworthy, as it has been shown to interact with nucleobases and other heterocyclic structures within biological targets. This interaction can lead to the development of highly specific inhibitors that spare non-target enzymes, thereby reducing side effects associated with broad-spectrum drugs. Furthermore, the carboxylic acid group at the 4-position provides an excellent site for covalent bond formation with biological targets, enhancing drug-receptor affinity and prolonging duration of action.

Recent advances in computational chemistry have enabled researchers to predict the binding modes of this compound with high accuracy. Molecular docking studies have revealed that 2-{1-(benzyloxy)carbonylazetidin-3-yl}pyrimidine-4-carboxylic acid can bind effectively to active sites of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central players in inflammatory responses. These findings suggest that this compound may serve as a valuable scaffold for developing anti-inflammatory agents with improved efficacy and selectivity.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the benzyloxy carbonyl group is particularly critical, as it must be performed under conditions that prevent unwanted side reactions while maintaining functional group integrity. Researchers have employed advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions to construct the azetidinyl ring system efficiently.

In conclusion, 2-{1-(benzyloxy)carbonylazetidin-3-yl}pyrimidine-4-carboxylic acid (CAS No. 2580189-92-8) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it an attractive candidate for further development into novel therapeutic agents targeting various diseases. As research continues to uncover new biological pathways and mechanisms, compounds like this one will play an increasingly important role in shaping the future of medicine.